Cas no 638-03-9 (M-Toluidine hydrochloride)

• Product Name: M-Toluidine hydrochloride
• CAS No: 638-03-9
• MF: C₇H₁₀ClN
• MW: 143.614000797272
• MDL: MFCD00070607
• CID: 505222
• PubChem ID: 87576276
• Update Time: 2025-11-01

M-Toluidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-methyl-,hydrochloride (1:1)
• 3-methylaniline,hydrochloride
• m-Toluidinehydrochloride
• 3-methylanilinium chloride
• 3-Toluidinhydrochlorid
• Benzenamine,3-methyl-,hydrochloride
• EINECS 211-314-4
• m-Toluidine.HCl
• m-Toluidin-hydrochlorid
• m-toluidinium chloride
• M-TOLUIDINE HYDROCHLORIDE
• 3-Methylaniline hydrochloride
• m-Toluidine HCl
• Benzenamine, 3-methyl-, hydrochloride
• m-Toluidine, hydrochloride
• 66SF181V4S
• DSSTox_CID_1363
• m-aminotoluene hydrochloride
• DSSTox_RID_76109
• DSSTox_GSID_21363
• Aniline,3-methyl-, hydrochloride
• VDXZPXIEEVOGLV-UHFFFAOYSA-N
• Tox21_200215
• Benzenamine, 3-methyl-, hydrochloride (9CI)
• DTXSID2021363
• 3-Methylbenzenamine hydrochloride
• CHEMBL3188175
• CAS-638-03-9
• 3-AMINOTOLUENE HYDROCHLORIDE
• AS-58518
• DTXCID701363
• M-METHYLANILINE HYDROCHLORIDE
• META-TOLUIDINE HCL
• MFCD00070607
• META-TOLUIDINE HYDROCHLORIDE
• D97463
• SB75381
• CCRIS 6103
• T0301
• 638-03-9
• AKOS016367425
• SY107953
• UNII-66SF181V4S
• NCGC00257769-01
• 3-methylaniline;hydrochloride
• CS-0153216
• Q27264023
• SCHEMBL2477661
• M-Toluidine hydrochloride

• MDL： MFCD00070607
• Inchi： 1S/C7H9N.ClH/c1-6-3-2-4-7(8)5-6;/h2-5H,8H2,1H3;1H
• InChI Key： VDXZPXIEEVOGLV-UHFFFAOYSA-N
• SMILES： Cl.NC1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 143.05000
• Monoisotopic Mass: 107.073499
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 70.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: Off white solid
• Density: 1.0968 (rough estimate)
• Melting Point: 227.9°C
• Boiling Point: 234.4°C (rough estimate)
• Refractive Index: 1.5760 (estimate)
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• PSA: 26.02000
• LogP: 2.96040
• Solubility: Soluble in water.

M-Toluidine hydrochloride Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H302-H370-H373
• Warning Statement： P260-P264-P270-P301+P312+P330-P308+P311-P405-P501
• RTECS：XU7175000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on M-Toluidine hydrochloride

M-Toluidine hydrochloride (CAS No. 638-03-9): A Comprehensive Overview

M-Toluidine hydrochloride, chemically known as 4-methyl-2-phenylenediamine hydrochloride, is a compound with the CAS number 638-03-9. This compound has garnered significant attention in the field of chemical and pharmaceutical research due to its versatile applications and unique chemical properties. As a derivative of aniline, M-Toluidine hydrochloride plays a crucial role in various biochemical and pharmacological studies.

The molecular structure of M-Toluidine hydrochloride consists of a benzene ring substituted with two amino groups at the 2- and 4-positions, with a methyl group at the 4-position. This structural configuration imparts distinct reactivity and functionality, making it a valuable intermediate in organic synthesis and a key component in several industrial processes. The hydrochloride salt form enhances its solubility in water, facilitating its use in aqueous-based applications.

In recent years, M-Toluidine hydrochloride has been extensively studied for its potential applications in medicinal chemistry. Its ability to act as a precursor for more complex molecules has made it indispensable in the synthesis of various pharmacologically active compounds. Researchers have leveraged its reactivity to develop novel therapeutic agents targeting different disease mechanisms.

One of the most notable areas where M-Toluidine hydrochloride has found utility is in the development of imaging agents. Its affinity for certain biological tissues and its ability to form stable complexes with metal ions have been exploited in diagnostic imaging techniques. For instance, it has been used in conjunction with technetium-99m for single-photon emission computed tomography (SPECT) scans, providing high-resolution images of internal organs and tissues.

Furthermore, M-Toluidine hydrochloride has shown promise in the field of cancer research. Studies have indicated that it can modulate certain signaling pathways involved in tumor growth and progression. By acting as a substrate for enzymes such as cytochrome P450, it can influence the metabolism of other drugs, making it a potential candidate for combination therapies. The compound's ability to interact with DNA and other cellular components has also been explored for its potential in chemotherapeutic applications.

The chemical reactivity of M-Toluidine hydrochloride makes it a valuable tool in synthetic chemistry. It participates in various reactions such as diazotization, coupling reactions, and condensation reactions, enabling the synthesis of complex organic molecules. Its role as a building block in pharmaceutical synthesis underscores its importance in drug development pipelines.

Recent advancements in green chemistry have also highlighted the importance of M-Toluidine hydrochloride. Researchers are increasingly focusing on developing sustainable synthetic routes that minimize waste and reduce environmental impact. The use of M-Toluidine hydrochloride in catalytic processes that enhance reaction efficiency while maintaining high yields aligns with these principles.

The safety profile of M-Toluidine hydrochloride is another critical aspect that has been thoroughly investigated. While it exhibits certain toxicological properties, proper handling and regulatory compliance ensure its safe use in research and industrial settings. Ongoing studies aim to further understand its mechanism of action and develop safer derivatives with enhanced therapeutic potential.

In conclusion, M-Toluidine hydrochloride (CAS No. 638-03-9) is a multifaceted compound with significant applications in pharmaceuticals, diagnostics, and synthetic chemistry. Its unique chemical properties and reactivity make it indispensable in various research endeavors. As our understanding of its mechanisms and applications continues to evolve, so too will its role in advancing scientific knowledge and therapeutic interventions.